Cas no 86299-46-9 (Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate)

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate is a specialized intermediate used in the synthesis of β-lactam antibiotics, particularly cephalosporins. Its key structural features include a protected amino group on the thiazole ring and a tert-butoxycarbonyl (Boc)-protected oxyimino moiety, which enhance stability during synthetic processes. The (Z)-configuration of the oxyimino group is critical for maintaining the desired stereochemistry in the final antibiotic product. This compound is valued for its high purity and reactivity, facilitating efficient coupling reactions in multi-step syntheses. Its robust protective groups minimize unwanted side reactions, making it a reliable choice for pharmaceutical research and development.
Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate structure
86299-46-9 structure
Product Name:Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate
CAS No:86299-46-9
MF:C15H23N3O5S
MW:357.425222635269
MDL:MFCD22573320
CID:60965
PubChem ID:6242376
Update Time:2025-05-28

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Chemical and Physical Properties

Names and Identifiers

    • (Z)-Butyl 2-(((1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylidene)amino)oxy)-2-methylpropanoate
    • EATB
    • ATTBA
    • ETHYL (Z)-2-(TERT-BUTOXYCARBONYL METHOXYIMINO)-2-(2-AMINOTHIAZOL-4-YL) ACETATE
    • 2-(2-AMINOTHIAZOLE-4-YL)-2-[2-(TERTBUTOXYCARBONYL)ISOPROPOXYIMINO]ACETIC ACID
    • 2-Amino-alpha-[[2-(1,1-dimethyl-ethoxy)-1,1-dimethyl-2-oxo-ethoxy]imino]-, ethyl ester, 4-thiazoleacetic acid
    • ethyl-(Z)-2-(2-aminothiazol-4-yl)-2-butoxycarbonylprop-2-oxyimino)-acetate
    • EATB:ETHYL ( Z )-2-(2-AMINOTHIAZOL-4-YL)-2-(1-T-BUTOXYCARBONYL-1-METHYL)ETHOXYIMINOACETATE
    • ETHYL (Z)-2-(2-AMINOTHIAZOL-4-YL)-2-(1-TERT-BUTOXYCARBONYL-1-METHYL)ETHOXYIMINOACETATE
    • 2-(2-AMINOTHIAZOLE-4YL)-2-(TERT-BUTOXYCARBONYL)-ISOPROPOXYIMINO ACETIC ACID
    • (Z)-t-Butyl 2-(((1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylidene)amino)oxy)-2-methylpropanoate
    • (Z)-tert-Butyl 2-(((1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylidene)amino)oxy)-2-methylpropanoate
    • Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-T-butoxycarbonyl-1-methyl)ethoxyimino acetate
    • ETHYL 2-(2-AMINOTHIAZOLE-4-YL)-2-(1-TERT-BUTOXYCARBONYL-1-METHYL)-ETHOXYIMINOACETATE
    • Ethyl 2-(2-aminothiazole-4-yl)-2-(1-tert-butoxycarbonyl-1-methylethoxyimino)acetate
    • 2-Amino-alpha-[[2-(1,1-dimethyl-ethoxy)-1,1-dimethyl-2-oxo-ethoxy]imino]-4-thiazoleacetic acid ethyl ester
    • Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate
    • GVGJDTAQZPCVCX-ZDLGFXPLSA-N
    • (E)-tert-butyl 2-(1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylideneaminooxy)-2-methylpropanoate
    • 2-[(2-AMINOTHIAZOL-4-YL)ETHOXYCARBONYLMETHYLENEAMINOOXY]-2-METHYLPROPIONIC ACID TERT-BUTYL ESTER
    • J3.642.756F
    • Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(2-tert.-butyoxycarbonylprop-2-oxyimino)acetate
    • 2-[[[(Z)-1-(2-Aminothiazole-4-
    • 4-Thiazoleacetic acid, 2-amino-α-[[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-, ethyl ester, (Z)- (ZCI)
    • Ethyl (αZ)-2-amino-α-[[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-4-thiazoleacetate (ACI)
    • CS-0151935
    • SCHEMBL8314085
    • 4-Thiazoleacetic acid, 2-amino-alpha-[[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-, ethyl ester, (Z)-
    • AKOS024306918
    • DS-15260
    • 86299-46-9
    • (Z)-tert-Butyl2-(((1-(2-aminothiazol-4-yl)-2-ethoxy-2-oxoethylidene)amino)oxy)-2-methylpropanoate
    • MDL： MFCD22573320
    • Inchi： 1S/C15H23N3O5S/c1-7-21-11(19)10(9-8-24-13(16)17-9)18-23-15(5,6)12(20)22-14(2,3)4/h8H,7H2,1-6H3,(H2,16,17)/b18-10-
    • InChI Key： GVGJDTAQZPCVCX-ZDLGFXPLSA-N
    • SMILES： C(/C1N=C(N)SC=1)(\C(=O)OCC)=N\OC(C)(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 357.13600
  • Monoisotopic Mass: 357.135842
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 141
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2750 (rough estimate)
  • Melting Point: 168-174 ºC
  • Boiling Point: 462.8±51.0 °C at 760 mmHg
  • Flash Point: 233.7±30.4 °C
  • Refractive Index: 1.6390 (estimate)
  • Water Partition Coefficient: Insoluble
  • PSA: 141.34000
  • LogP: 2.71060
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Security Information

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Pricemore >>

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Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Production Method

Production Method 1

60845-81-0 60845-81-0
23877-12-5 23877-12-5
86299-46-9 86299-46-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  20 h, 45 °C
Reference
Synthesis of side chain of ceftazidime activated thioester
Fu, Decai; et al, Zhongguo Yiyao Gongye Zazhi, 2002, 33(11), 523-524

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Raw materials

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Preparation Products

Ethyl (Z)-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminoacetate Related Literature

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